Ethyl 2-amino-5-bromoisonicotinate
Overview
Description
Ethyl 2-amino-5-bromoisonicotinate is a useful research compound. Its molecular formula is C8H9BrN2O2 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Base-Pairing Configurations and Molecular Structures
Ethyl 2-amino-5-bromoisonicotinate, due to its structural properties, has been involved in studies exploring base-pairing configurations and molecular structures. For instance, research into hydrogen-bonded complexes involving similar compounds, like 9-Ethyl-2-aminopurine, has provided insights into the formation of planar complexes and Watson-Crick type base-pairing configurations, which are crucial for understanding DNA structures and functions (Mazza, Sobell & Kartha, 1969).
2. Pharmaceutical Applications
The compound and its analogs have been investigated for pharmaceutical applications, particularly in cancer therapy. Studies have indicated that certain analogs of this compound can mitigate drug resistance and synergize with various cancer therapies, highlighting their potential as treatment agents for cancers with multiple drug resistance (Das et al., 2009).
3. Chemical Synthesis and Modification
In the realm of synthetic chemistry, this compound derivatives have been utilized in the synthesis of novel compounds. For instance, studies have demonstrated its use in the synthesis of 2-amino-1,3-thiazole-5-carboxylates using ultrasonic and thermally mediated aminolysis, underscoring its utility in creating new chemical entities with potential applications across various fields (Baker & Williams, 2003).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has the hazard statement H302, indicating that it is harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), and disposing of contents/container to an approved waste disposal plant (P501) .
Properties
IUPAC Name |
ethyl 2-amino-5-bromopyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2/c1-2-13-8(12)5-3-7(10)11-4-6(5)9/h3-4H,2H2,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNSPCNYWTZSYEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NC=C1Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70609266 |
Source
|
| Record name | Ethyl 2-amino-5-bromopyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1214374-01-2 |
Source
|
| Record name | Ethyl 2-amino-5-bromopyridine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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